Cas no 2227831-94-7 (4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one)

• Product Name: 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one
• CAS No: 2227831-94-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5569683
• PubChem ID: 165596219
• Update Time: 2025-06-30

4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one
• EN300-1632883
• 2227831-94-7
• 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one

• Inchi： 1S/C14H20N2O2/c1-3-7-16-13(17)9-12(15)14(16)10-5-4-6-11(8-10)18-2/h4-6,8,12,14H,3,7,9,15H2,1-2H3/t12-,14+/m0/s1
• InChI Key： CAORVNXFMVTCRS-GXTWGEPZSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CC=C(C=2)OC)N1CCC)N

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one

4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one: A Comprehensive Overview

4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one (CAS No. 2227831-94-7) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as compound 2227831-94-7, belongs to the class of pyrrolidinone derivatives, which are known for their diverse biological activities. The molecule's structure is characterized by a pyrrolidinone ring system, an amino group, and a methoxy-substituted phenyl group, making it a promising candidate for various therapeutic applications.

The synthesis of 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one involves a series of carefully designed chemical reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and ring-closing strategies to construct the pyrrolidinone core. The presence of the methoxy group on the phenyl ring introduces electronic effects that enhance the compound's stability and bioavailability. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, ensuring that this compound can be produced efficiently for large-scale applications.

One of the most intriguing aspects of compound 2227831-94-7 is its pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. For instance, research published in 2023 highlighted its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), without causing significant cytotoxicity. These findings underscore its potential as a novel therapeutic agent with minimal side effects.

In addition to its anti-inflammatory effects, 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one has shown promising results in preclinical models of neurodegenerative diseases. Studies conducted on animal models of Alzheimer's disease have revealed that this compound can enhance cognitive function by modulating neurotransmitter systems and reducing oxidative stress. Furthermore, its ability to cross the blood-brain barrier suggests that it could be particularly effective in targeting central nervous system disorders.

The structural versatility of compound 2227831-94-7 also makes it an attractive scaffold for drug design. Researchers have explored various modifications to the pyrrolidinone core, such as substituent variations and functional group transformations, to optimize its pharmacokinetic properties. For example, recent work has focused on introducing lipophilic groups to improve solubility and bioavailability, which are critical factors for successful drug delivery.

From an industrial perspective, the production and characterization of 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one require state-of-the-art analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These analytical methods are essential for maintaining quality control during manufacturing processes.

In conclusion, 4-Amino-5-(3-methoxyphenyl)-1-propylpyrrolidin-2-one (CAS No. 2227831-94-7) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool in the development of novel therapeutics. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.